Einecs 308-962-6

• CAS No.: 99192-53-7
• Molecular Formula: C18H39N2O9P
• Molecular Weight: 458.5 g/mol
• IUPAC Name: cyclohexanamine;[(2R,3S,4S,5R)-2,3,4-trihydroxy-5-(hydroxymethyl)oxolan-2-yl]methyl dihydrogen phosphate
• InChI: InChI=1S/2C6H13N.C6H13O9P/c2*7-6-4-2-1-3-5-6;7-1-3-4(8)5(9)6(10,15-3)2-14-16(11,12)13/h2*6H,1-5,7H2;3-5,7-10H,1-2H2,(H2,11,12,13)/t;;3-,4-,5+,6-/m..1/s1
• InChI Key: PPGOSUMEOKOYAR-XFPKPAKQSA-N
• Isomeric SMILES: C1CCC(CC1)N.C1CCC(CC1)N.C([C@@H]1[C@H]([C@@H]([C@](O1)(COP(=O)(O)O)O)O)O)O
• Canonical SMILES: C1CCC(CC1)N.C1CCC(CC1)N.C(C1C(C(C(O1)(COP(=O)(O)O)O)O)O)O

Description

Einecs 308-962-6 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique Einecs number and is subject to regulations under the REACH (Registration, Evaluation, Authorisation, and Restriction of Chemicals) framework .

Chemical Reactions Analysis

Einecs 308-962-6 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. Major products formed from these reactions include derivatives and intermediates that are used in further chemical processes .

Scientific Research Applications

Einecs 308-962-6 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving biochemical pathways and molecular interactions. In medicine, the compound could be explored for its potential therapeutic effects. Industrial applications include its use in the production of other chemicals and materials .

Comparison with Similar Compounds

Einecs 308-962-6 can be compared with other similar compounds listed in the EINECS inventory. These compounds may share similar chemical structures and properties but differ in their specific applications and effects. Some similar compounds include those with similar molecular formulas and functional groups .